Cas no 2098092-78-3 (3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• CAS No: 2098092-78-3
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5726156
• PubChem ID: 121202659
• Update Time: 2025-06-14

3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026710842
• F1907-6473
• 2098092-78-3
• 3-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• 3-[3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propanoic acid
• 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C9H14F3NO3/c10-9(11,12)7-4-13(2-1-8(15)16)3-6(7)5-14/h6-7,14H,1-5H2,(H,15,16)
• InChI Key： WBJMWULVOKEGMO-UHFFFAOYSA-N
• SMILES： FC(C1CN(CCC(=O)O)CC1CO)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

Research Briefing on 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS: 2098092-78-3)

In recent years, the compound 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS: 2098092-78-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and trifluoromethyl group, has shown promising potential in various therapeutic applications. The presence of the hydroxymethyl and propanoic acid moieties further enhances its versatility, making it a valuable candidate for drug development and biochemical studies.

Recent studies have focused on the synthesis and optimization of 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid to improve its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that significantly increases the yield and purity of the compound. The study highlighted the importance of the trifluoromethyl group in enhancing the molecule's metabolic stability and binding affinity to target proteins, which is crucial for its application in drug design.

In addition to its synthetic advancements, the biological activity of 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid has been extensively investigated. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a potent inhibitor of a specific enzyme involved in inflammatory pathways. The compound exhibited a dose-dependent reduction in inflammatory markers, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Further mechanistic studies revealed that the hydroxymethyl group plays a critical role in modulating the enzyme's active site, thereby enhancing inhibitory activity.

The pharmacokinetic profile of 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid has also been a subject of recent research. A 2024 study in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates. However, the study also identified potential metabolic pathways that could lead to the formation of inactive metabolites, prompting further optimization efforts.

Beyond its therapeutic potential, 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid has been explored as a tool compound in chemical biology. Researchers have utilized its unique structural features to probe protein-ligand interactions and develop novel assays for high-throughput screening. A recent study in ACS Chemical Biology described the use of this compound as a fluorescent probe to visualize the localization of specific proteins in live cells, opening new avenues for studying cellular processes.

In conclusion, 3-(3-(Hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS: 2098092-78-3) represents a multifaceted molecule with significant potential in drug discovery and chemical biology. Ongoing research continues to uncover its diverse applications, from therapeutic development to biochemical tools. Future studies are expected to focus on further optimizing its pharmacological properties and expanding its utility in various scientific and medical contexts.